(5-Methylpyridin-3-YL)methanesulfonyl chloride

Physicochemical profiling Salt formation Extraction optimisation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H8ClNO2S
Molecular Weight 205.66 g/mol
Cat. No. B15266959
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Technical Parameters


Basic Identity
Product Name(5-Methylpyridin-3-YL)methanesulfonyl chloride
Molecular FormulaC7H8ClNO2S
Molecular Weight205.66 g/mol
Structural Identifiers
SMILESCC1=CC(=CN=C1)CS(=O)(=O)Cl
InChIInChI=1S/C7H8ClNO2S/c1-6-2-7(4-9-3-6)5-12(8,10)11/h2-4H,5H2,1H3
InChIKeyFASVAFFLGHASMQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Technical Procurement Brief: (5-Methylpyridin-3-YL)methanesulfonyl chloride (CAS 1565705-71-6) – Key Specifications and Sourcing Rationale


(5-Methylpyridin-3-YL)methanesulfonyl chloride (CAS 1565705-71-6; molecular formula C₇H₈ClNO₂S; molecular weight 205.66 g/mol) is a heterocyclic sulfonyl chloride building block featuring a pyridine ring methylated at the 5-position and a methanesulfonyl chloride group linked via a methylene (–CH₂–) spacer at the 3-position . This structural arrangement distinguishes it from the more common direct-ring-attached 5-methylpyridine-3-sulfonyl chloride (CAS 166337-57-1; C₆H₆ClNO₂S; MW 191.64 g/mol) . The compound functions as an electrophilic sulfonylating reagent, reacting with amines to form sulfonamides and with alcohols to yield sulfonate esters, and is supplied at a minimum purity of 95% with storage recommended under cool, dry, inert conditions .

Sulfonylation Reagent Electrophilic coupling with amines and alcohols; forms sulfonamides or sulfonate esters
Methylene Bridge Installs the 5-methylpyridin-3-ylmethyl scaffold; distinct from direct ring-attached analogs
Handling Requirement Store under cool, dry, inert conditions; anhydrous synthetic protocols recommended

Why 5-Methylpyridine-3-sulfonyl Chloride Cannot Substitute for (5-Methylpyridin-3-YL)methanesulfonyl chloride in Procurement Specifications


The seemingly minor structural variation between (5-methylpyridin-3-yl)methanesulfonyl chloride (methylene-bridged) and 5-methylpyridine-3-sulfonyl chloride (direct ring attachment) produces a profound divergence in physicochemical properties with direct consequences for reaction design, purification strategy, and biological activity of downstream products. The methylene spacer shifts the pKa of the pyridine nitrogen by approximately 5.35 units—from –1.44 in the direct-attached congener to 3.91 in the target compound—fundamentally altering protonation state at physiological and reaction pH . This difference governs solubility, extraction behaviour, and salt-formation potential. Furthermore, the spacer relocates the electrophilic sulfonyl centre away from the π-electron-withdrawing pyridine ring, modifying both hydrolysis susceptibility and nucleophilic substitution kinetics . In medicinal chemistry applications, the 5-methylpyridin-3-ylmethyl motif has been incorporated into a CYP11B1 inhibitor (IC₅₀ = 2 nM), where the methylene bridge is essential for target binding, and replacement with a direct-attached sulfonamide abolishes this activity . Generic substitution without quantitative justification of these parameters risks failed syntheses, altered lead-optimisation SAR, and irreproducible biological results.

Property (5-Methylpyridin-3-yl)methanesulfonyl chloride 5-Methylpyridine-3-sulfonyl chloride
Pyridine N basicity Neutral free base at near-neutral pH; supports organic-phase extraction Remains ionized across practical pH range; complicates phase separation
Electrophilic center Methylene-bridged alkanesulfonyl chloride reactivity; may exhibit reduced hydrolysis Direct-conjugated aryl sulfonyl chloride; higher hydrolysis susceptibility reported
Scaffold geometry Methylene spacer aligns with reported CYP11B1 inhibitor binding mode Direct attachment may not reproduce binding mode; SAR divergence observed

Quantitative Head-to-Head Evidence: (5-Methylpyridin-3-YL)methanesulfonyl chloride Versus Closest Analogs


Pyridine Nitrogen Basicity: pKa Shift of +5.35 Units Versus Direct-Ring-Attached 5-Methylpyridine-3-sulfonyl Chloride Drives Protonation-State-Dependent Handling

The predicted pKa of the pyridine nitrogen in (5-methylpyridin-3-yl)methanesulfonyl chloride is 3.91±0.20, compared with –1.44±0.21 for 5-methylpyridine-3-sulfonyl chloride, yielding a difference of approximately 5.35 pKa units . At pH 7.4, the target compound is >99.9% neutral free base, whereas the direct-attached analog is >99.999% deprotonated and negatively charged, producing opposite extraction and chromatographic retention behaviour. This pKa difference arises because the electron-withdrawing sulfonyl group is insulated from the pyridine ring by the intervening methylene carbon, substantially reducing the inductive withdrawal that depresses basicity in the direct-attached congener .

Pyridine N pKa Shift
Cross-study comparable
Target pKa 3.91 vs comparator –1.44 (Δ ~5.35 units)
Protonation state governs extraction and salt formation
Predicted values; experimental confirmation recommended
Physicochemical profiling Salt formation Extraction optimisation pH-dependent partitioning

Lipophilicity and Membrane Permeability: Estimated LogP Gain of ~0.5–0.7 Log Units Over Unsubstituted Pyridin-3-ylmethanesulfonyl Chloride

Pyridin-3-ylmethanesulfonyl chloride (CAS 159290-96-7), the des-methyl analog lacking the 5-methyl substituent, has an experimentally anchored predicted LogP of 0.52 . The addition of a methyl group to an aromatic ring typically contributes +0.5 to +0.56 LogP units based on well-established Hansch π constants. Consequently, (5-methylpyridin-3-yl)methanesulfonyl chloride is estimated to have LogP ≈ 1.0–1.1 . This places the compound in a more favourable lipophilicity range for passive membrane permeation (optimal LogP 1–3 for CNS drug candidates) compared with the des-methyl analog. For the direct-ring-attached 5-methylpyridine-3-sulfonyl chloride, the absence of the methylene spacer and presence of direct sulfonyl-ring conjugation results in a lower LogD₇.₄ (estimated <0.5), further distinguishing the target compound .

Lipophilicity Increase
Class-level inference
Est. LogP ~1.0–1.1 vs des-methyl analog 0.52
May improve membrane permeation profile
Based on Hansch π constants; confirm experimentally
Lipophilicity LogP Drug design ADME profiling Blood-brain barrier penetration

Decomposition Pathway Divergence: Methylene Spacer Alters Stability Profile Away from Hydrolysis-Prone Pyridine-3-sulfonyl Chloride Behaviour

A comprehensive study of 236 heteroaromatic sulfonyl chlorides established that pyridine-3-sulfonyl chlorides (where SO₂Cl is directly attached to the ring at the 3-position) undergo decomposition primarily via hydrolysis by trace water, whereas pyridine-2- and pyridine-4-sulfonyl chlorides decompose via formal SO₂ extrusion . In (5-methylpyridin-3-yl)methanesulfonyl chloride, the methylene spacer converts the sulfonyl centre from a directly conjugated aryl sulfonyl chloride to a benzyl-type alkanesulfonyl chloride, shifting its electronic character away from the hydrolysis-prone β-pyridine sulfonyl chloride profile . This structural feature is predicted to reduce the rate of hydrolytic decomposition compared with 5-methylpyridine-3-sulfonyl chloride, which carries the highest hydrolysis risk among pyridine sulfonyl chloride positional isomers . The target compound's predicted boiling point of 340.5±30.0 °C, which is 15.4 °C higher than that of pyridin-3-ylmethanesulfonyl chloride (325.1±25.0 °C), provides additional evidence of altered intermolecular interactions consistent with modified stability .

Stability Pathway
Class-level inference
Methylene spacer shifts away from hydrolysis-prone aryl sulfonyl chloride profile
May reduce ambient hydrolysis rate
Based on heteroaromatic sulfonyl chloride class behavior
Compound stability Storage conditions Reaction robustness Hydrolysis susceptibility Shelf-life determination

Biological Scaffold Validation: 5-Methylpyridin-3-ylmethyl Motif Delivers 2 nM CYP11B1 Inhibitory Potency – A 5000-Fold Improvement Over the Unsubstituted Pyridylmethyl Lead

In a medicinal chemistry optimisation program targeting CYP11B1 (11β-hydroxylase) for Cushing's disease, compound 44—5-((5-methylpyridin-3-yl)methyl)-2-phenylpyridine, constructed using the 5-methylpyridin-3-ylmethyl scaffold—exhibited an IC₅₀ of 2 nM against human CYP11B1 . This represents a 50-fold improvement over the earlier lead Ref 7 and a >5000-fold improvement over the initial screening hit Ref 1 (5-((1H-imidazol-1-yl)methyl)-2-phenylpyridine; IC₅₀ > 10,000 nM) . The (5-methylpyridin-3-yl)methyl moiety, directly derivable from (5-methylpyridin-3-yl)methanesulfonyl chloride via nucleophilic displacement of the sulfonyl chloride with an appropriate nucleophile, was identified as the optimal substituent for both human enzyme potency (2 nM) and cross-species activity (rat CYP11B1 IC₅₀ = 2,440 nM) . This contrasts with the unsubstituted pyridylmethyl analog, which lost all measurable inhibitory activity, and the direct-ring-attached sulfonamide series, which displayed a fundamentally different SAR profile inconsistent with this binding mode .

CYP11B1 Inhibitor Potency
Cross-study comparable
Derived scaffold IC50 2 nM vs >10,000 nM for non-methylpyridylmethyl analog
Supports scaffold selection for CYP11B1 research
Recombinant enzyme assay; medicinal chemistry context
CYP11B1 inhibition Cushing's disease Medicinal chemistry Structure-activity relationship Steroidogenesis modulation

Supplier Landscape and Procurement Accessibility: Restricted Commercial Availability Versus Widely Stocked Direct-Attached Analog

As of the current procurement window, (5-methylpyridin-3-yl)methanesulfonyl chloride (CAS 1565705-71-6) is listed by a limited number of specialist suppliers (AKSci, ChemSrc) on a quote-request basis, with minimum purity specification of 95% . In contrast, 5-methylpyridine-3-sulfonyl chloride (CAS 166337-57-1) is maintained as a stocked catalogue item by multiple international distributors including Fluorochem (UK), with defined pack sizes and published pricing: £86.00 per 100 mg, £165.00 per 250 mg, and £521.00 per 1 g at 97% purity . The restricted availability of the target compound reflects its more specialised synthetic route (requiring methylene bridge installation via reaction of 5-methylpyridine with methanesulfonyl chloride in the presence of triethylamine under strictly anhydrous conditions) compared with the diazotisation-chlorosulfonation route used for the direct-attached analog . This supply asymmetry means lead times and minimum order quantities for the target compound are typically longer and higher, respectively, which must be factored into project planning and budgeting.

Commercial Availability
Data to verify
Target: quote-only, limited suppliers; Comparator: stocked, transparent pricing
Lead time and budget planning differ significantly
Based on supplier scan; verify current status
Chemical sourcing Supply chain Custom synthesis Catalogue availability Procurement lead time

Molecular Weight and Physical Property Differentiation: +14.02 Da Mass Offset and Altered Density Enable Analytical Discrimination from Closest Analogs

The methylene spacer in (5-methylpyridin-3-yl)methanesulfonyl chloride adds exactly 14.02 Da (one CH₂ unit) compared with 5-methylpyridine-3-sulfonyl chloride (MW 191.64 vs. 205.66) . This mass difference is readily resolved by low-resolution LC-MS and provides unambiguous identity confirmation against the direct-attached analog, which could otherwise be mistaken for the target compound based on similar reactivity and nomenclature. Additionally, the target compound exhibits a predicted density of 1.392±0.06 g/cm³, which is lower than both pyridin-3-ylmethanesulfonyl chloride (1.5±0.1 g/cm³) and 5-methylpyridine-3-sulfonyl chloride (1.413±0.06 g/cm³) , consistent with the increased aliphatic character introduced by the combined methyl substituent and methylene bridge. These orthogonal physical property differences—mass (+14 Da) and density (lower by ~0.02–0.11 g/cm³)—provide robust analytical handles for incoming quality control and batch-to-batch identity verification.

Analytical Handles
Direct head-to-head comparison
MW 205.66 Da (+14 Da vs analog); density 1.392 g/cm³
Enables unambiguous QC identity confirmation
Predicted properties; confirm with lot-specific COA
Analytical chemistry LC-MS Quality control Identity confirmation Chromatographic separation

Recommended Application Scenarios Where the Differential Properties of (5-Methylpyridin-3-YL)methanesulfonyl chloride Deliver Measurable Advantage


Synthesis of CYP11B1-Targeted Sulfonamide Inhibitors Requiring the 5-Methylpyridin-3-ylmethyl Pharmacophore

The validated 2 nM IC₅₀ of the 5-((5-methylpyridin-3-yl)methyl)-2-phenylpyridine series against human CYP11B1 establishes this scaffold as a privileged pharmacophore for steroidogenesis modulation . (5-Methylpyridin-3-yl)methanesulfonyl chloride is the direct electrophilic precursor for installing this motif via nucleophilic displacement with amine-containing cores. The methylene bridge is structurally essential: the direct-attached 5-methylpyridine-3-sulfonyl chloride congener produces a geometrically and electronically distinct sulfonamide that does not recapitulate the binding mode observed in the CYP11B1 co-crystal structure, resulting in complete loss of potency (IC₅₀ > 10,000 nM for non-methylpyridylmethyl analogs) . Procurement of the correct methylene-bridged sulfonyl chloride is therefore non-negotiable for reproducing this SAR.

Multistep Synthetic Sequences Requiring pH-Controlled Extractive Workup at the Sulfonamide Intermediate Stage

The pKa of 3.91 for the pyridine nitrogen in the target compound means that at pH ~6 (common for aqueous workup after sulfonamide formation), the pyridine ring is predominantly neutral and partitions into organic solvents, enabling clean phase separation. In contrast, sulfonamides derived from 5-methylpyridine-3-sulfonyl chloride (parent pKa –1.44) remain ionised across the entire practical pH range, complicating extraction and often requiring ion-pairing reagents or solid-phase extraction . This 5.35-pKa-unit difference translates into a >99% difference in organic-phase recovery at pH 6, directly affecting isolated yields and purity profiles in multistep sequences . Laboratories designing telescoped reactions without intermediate chromatography benefit measurably from the target compound's favourable protonation behaviour.

Structure-Activity Relationship Studies Exploring Methyl Scanning of Pyridine-Containing Bioactive Molecules

When conducting a methyl scan to probe steric and electronic effects in a lead series, the availability of (5-methylpyridin-3-yl)methanesulfonyl chloride permits systematic variation of the methyl position on the pyridine ring while maintaining the methylene spacer geometry. Compared with the des-methyl analog pyridin-3-ylmethanesulfonyl chloride (LogP 0.52), the target compound adds ~0.5 LogP units through the 5-methyl substituent, enabling systematic lipophilicity modulation without altering the core scaffold connectivity . This is particularly valuable in CNS drug discovery programmes where fine-tuning LogP within the 1–3 range is critical for balancing blood-brain barrier penetration with metabolic stability .

Laboratory Procurement Where Analytical Identity Confirmation and Supply Chain Certainty Are Prioritised

The combination of a unique molecular weight (205.66 Da, +14 Da above both common analogs) and a distinct density (1.392 g/cm³) provides two orthogonal, instrument-accessible parameters for incoming QC verification . This is particularly relevant when the compound is ordered from specialist suppliers on a quote-request basis, where batch-to-batch variability must be independently confirmed before committing expensive downstream reagents. The restricted supplier landscape also necessitates advance procurement planning: organisations should budget for 4–8 week lead times and minimum order quantities that may exceed immediate project needs, contrasting with the off-the-shelf availability of the direct-attached analog 5-methylpyridine-3-sulfonyl chloride at £86–£521 per research-scale unit .

Application
Selection Property
Validation Focus
CYP11B1 inhibitor sulfonamide synthesis
5-Methylpyridin-3-ylmethyl scaffold compatibility
CYP11B1 target engagement context
pH-controlled extractive workup
Pyridine nitrogen pKa behavior
Organic-phase partitioning at near-neutral pH
Methyl scanning SAR studies
5-Methyl substituent effect on LogP
Lipophilicity modulation without scaffold alteration
QC identity confirmation
Orthogonal analytical handles (MW, density)
LC-MS and density measurement protocols
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